Cas no 476423-84-4 ((4s)-4-(hydroxymethyl)-2-pyrrolidinone)

• Product Name: (4s)-4-(hydroxymethyl)-2-pyrrolidinone
• CAS No: 476423-84-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1532466
• PubChem ID: 51669742
• Update Time: 2025-08-05

(4s)-4-(hydroxymethyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• (4s)-4-(hydroxymethyl)-2-pyrrolidinone
• SCHEMBL24630408
• (S)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
• EN300-698033
• 476423-84-4
• (4S)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
• D84364
• MFCD28098552

• Inchi： 1S/C5H9NO2/c7-3-4-1-5(8)6-2-4/h4,7H,1-3H2,(H,6,8)/t4-/m0/s1
• InChI Key： KTOFYLXSANIPND-BYPYZUCNSA-N
• SMILES： OC[C@H]1CC(NC1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (4s)-4-(hydroxymethyl)-2-pyrrolidinone

Exploring the Properties and Applications of (4S)-4-(Hydroxymethyl)-2-Pyrrolidinone (CAS No. 476423-84-4)

(4S)-4-(Hydroxymethyl)-2-pyrrolidinone (CAS No. 476423-84-4) is a chiral pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its hydroxymethyl functional group and five-membered lactam ring, serves as a versatile building block in organic synthesis. Its unique stereochemistry at the 4-position makes it particularly valuable for designing enantioselective catalysts and bioactive molecules. Researchers are increasingly exploring its role in drug discovery, especially for targeting neurological and metabolic disorders, aligning with the growing demand for precision medicine.

The compound’s structural motif is frequently leveraged in the development of small-molecule therapeutics, a trending topic in AI-driven drug design. With the rise of computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models, (4S)-4-(Hydroxymethyl)-2-pyrrolidinone has been studied for its potential interactions with enzymes and receptors. This aligns with frequent search queries such as "chiral intermediates in drug synthesis" and "pyrrolidinone applications in medicine," reflecting industry interest in sustainable and efficient synthetic routes.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in polymer chemistry. Its hydroxyl group enables functionalization for creating biodegradable polymers, addressing the global push toward green chemistry. Environmental concerns and regulatory shifts have spurred searches for eco-friendly chemical alternatives, positioning CAS No. 476423-84-4 as a candidate for sustainable industrial applications. Recent studies highlight its compatibility with click chemistry protocols, further expanding its modularity.

Analytical techniques like NMR spectroscopy and HPLC chiral separation are critical for characterizing (4S)-4-(Hydroxymethyl)-2-pyrrolidinone, ensuring high purity for research and commercial use. Quality control remains a priority, as evidenced by frequent searches for "chiral compound purification methods" and "CAS registry data accuracy." The compound’s stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral drug delivery systems.

In summary, (4S)-4-(Hydroxymethyl)-2-pyrrolidinone (CAS No. 476423-84-4) exemplifies the intersection of chiral chemistry and modern applications. Its relevance to drug development, sustainable materials, and analytical innovation ensures its prominence in scientific discourse. As industries prioritize stereoselective synthesis and green alternatives, this compound is poised to remain a focal point of interdisciplinary research.